Cas no 25025-07-4 (4-(Methylsulfonyl) Phenylacetonitrile)

• Product Name: 4-(Methylsulfonyl) Phenylacetonitrile
• CAS No: 25025-07-4
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• MDL: MFCD00079775
• CID: 241232
• PubChem ID: 2760950
• Update Time: 2025-04-19

4-(Methylsulfonyl) Phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-(methylsulfonyl)-
• 4-(METHYLSULFONYL) PHENYLACETONITRILE
• (4-methanesulfonyl-phenyl)-acetonitrile
• (4-Methansulfonyl-phenyl)-acetonitril
• (4-Methylsulfon-phenyl)-acetonitril
• (4-Methylsulfon-phenyl)-essigsaeure-nitril
• 4-(methylsulphonyl)phenylacetonitrile
• AC1MC3TZ
• Ambpe2001898
• CTK4F4834
• SBB091893
• SureCN624611
• 2-[4-(Methylsulfonyl)phenyl]acetonitrile
• SCHEMBL624611
• 2-(4-methylsulfonylphenyl)acetonitrile
• FS-1735
• CS-0206838
• 2-(4-methanesulfonylphenyl)acetonitrile
• SFWFEBXQACRQMF-UHFFFAOYSA-N
• AKOS009158538
• 4-(methylsulfonyl)phenylacetonitrile
• MFCD00079775
• 25025-07-4
• Benzeneacetonitrile, 4-(methylsulfonyl)-
• DTXSID50375432
• 2-(4-(Methylsulfonyl)phenyl)acetonitrile
• 4-(Methylsulfonyl) Phenylacetonitrile

• MDL： MFCD00079775
• Inchi： 1S/C9H9NO2S/c1-13(11,12)9-4-2-8(3-5-9)6-7-10/h2-5H,6H2,1H3
• InChI Key： SFWFEBXQACRQMF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(CC#N)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 195.03547
• Monoisotopic Mass: 195.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.3A^2

Experimental Properties

• PSA: 57.93